Cas no 78441-74-4 ((4-methyl-1,2,5-oxadiazol-3-yl)methanol)

• Product Name: (4-methyl-1,2,5-oxadiazol-3-yl)methanol
• CAS No: 78441-74-4
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 1792544
• PubChem ID: 1896971
• Update Time: 2025-04-21

(4-methyl-1,2,5-oxadiazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1,2,5-oxadiazol-3-yl)methanol
• (4-Methylfurazan-3-yl)methanol
• 3-hydroxymethyl-4-methylfurazan
• AC1LZBKO
• SureCN9209123
• 3-(hydroxymethyl)-4-methyl-1,2,5-oxadiazole
• 4-Methyl-3-furazanmethanol
• STOCK1S-54033
• CTK2F9834
• Z1188433422
• AKOS013153970
• DTXSID20365486
• CS-0080397
• EN300-78848
• 78441-74-4
• 1,2,5-Oxadiazole-3-methanol, 4-methyl-
• MFCD00456449
• STL570278
• DB-106909
• SOLPMMNZIDPBSI-UHFFFAOYSA-N
• D74169
• PS-5549
• SCHEMBL9209123
• (4-methyl-1,2,5-oxadiazol-3-yl)methanol

• Inchi： 1S/C4H6N2O2/c1-3-4(2-7)6-8-5-3/h7H,2H2,1H3
• InChI Key： SOLPMMNZIDPBSI-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(CO)=N1

Computed Properties

• Exact Mass: 114.042927438g/mol
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.2Ų

(4-methyl-1,2,5-oxadiazol-3-yl)methanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans